![molecular formula C14H10ClNO3S B3549538 5-(5-chloro-2-methoxybenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione](/img/structure/B3549538.png)
5-(5-chloro-2-methoxybenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione
Overview
Description
5-(5-chloro-2-methoxybenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Commonly referred to as CMPT, this compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of CMPT is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cancer cell growth, inflammation, and glucose metabolism. CMPT has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in gene expression and cancer cell growth. It has also been shown to inhibit the activity of nuclear factor-kappa B, a signaling pathway involved in inflammation. In diabetes research, CMPT has been shown to activate AMP-activated protein kinase, a signaling pathway involved in glucose metabolism.
Biochemical and Physiological Effects
CMPT has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, reduction of inflammation, and improvement of glucose metabolism. In cancer research, CMPT has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit cell proliferation and migration. Inflammation plays a significant role in many diseases, and CMPT has been shown to reduce the production of inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6. In diabetes research, CMPT has been shown to improve insulin sensitivity and reduce blood glucose levels.
Advantages and Limitations for Lab Experiments
CMPT has several advantages for lab experiments, including its high purity, stability, and availability. It can be synthesized using various methods, and its properties can be optimized to suit specific research needs. However, CMPT also has some limitations, including its potential toxicity and limited solubility in aqueous solutions. These limitations must be considered when designing and conducting lab experiments involving CMPT.
Future Directions
There are several future directions for research involving CMPT, including the optimization of its synthesis method, the exploration of its potential therapeutic applications in other diseases, and the investigation of its potential side effects. Additionally, the development of novel drug delivery systems for CMPT could enhance its efficacy and reduce its potential toxicity. Further studies are needed to fully understand the mechanism of action of CMPT and its potential for clinical use.
Conclusion
In conclusion, CMPT is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its synthesis method has been optimized to yield high purity CMPT, and it has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. Future research is needed to fully understand the therapeutic potential of CMPT and its potential side effects.
Scientific Research Applications
CMPT has been studied for its potential therapeutic applications, including its anti-cancer, anti-inflammatory, and anti-diabetic properties. In cancer research, CMPT has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and liver cancer cells. Inflammation plays a significant role in many diseases, and CMPT has been shown to have anti-inflammatory effects by reducing the production of inflammatory cytokines. In diabetes research, CMPT has been studied for its potential to improve insulin sensitivity and reduce blood glucose levels.
properties
IUPAC Name |
(5E)-5-[(5-chloro-2-methoxyphenyl)methylidene]-3-prop-2-ynyl-1,3-thiazolidine-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClNO3S/c1-3-6-16-13(17)12(20-14(16)18)8-9-7-10(15)4-5-11(9)19-2/h1,4-5,7-8H,6H2,2H3/b12-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NATIHYNRUBIDGB-XYOKQWHBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C=C2C(=O)N(C(=O)S2)CC#C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)Cl)/C=C/2\C(=O)N(C(=O)S2)CC#C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClNO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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